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Compound of Interest

Compound Name: PEG 12 cetostearyl ether

Cat. No.: B3046859

For researchers, scientists, and drug development professionals, understanding the
physicochemical properties of excipients is paramount to formulating stable and effective
delivery systems. This in-depth technical guide focuses on the Hydrophile-Lipophile Balance
(HLB) value of PEG-12 Cetostearyl Ether, a nonionic surfactant crucial in the development of
oil-in-water emulsions.

PEG-12 Cetostearyl Ether, known by its INCI name Ceteareth-12, is a polyethylene glycol ether
of cetearyl alcohol. The "12" in its name denotes the average number of repeating ethylene
oxide units in the molecule. This structural feature is a key determinant of its surface-active
properties and, consequently, its HLB value.

Physicochemical Properties and HLB Value

PEG-12 Cetostearyl Ether is a synthetic compound that functions as an emulsifier and wetting
agent.[1] It is a white, waxy solid at room temperature.[2] Its molecular structure consists of a
hydrophilic polyethylene glycol chain and a lipophilic cetostearyl alcohol tail. This amphipathic
nature allows it to reduce the surface tension at the oil-water interface, thereby stabilizing
emulsions.[1][3]

The Hydrophile-Lipophile Balance (HLB) is an empirical scale used to select surfactants. For
nonionic surfactants like PEG-12 Cetostearyl Ether, a higher HLB value indicates greater
hydrophilicity.
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Property Value References

Polyoxyethylene (12
Chemical Name yOERY (12) [4]
Cetostearyl Ether

INCI Name Ceteareth-12 [5]
CAS Number 68439-49-6 [4]
HLB Value 135 [1][3]
Emulsion Type Oil-in-Water (O/W) [1][3]
Physical Form White, waxy solid [2]

An HLB value of 13.5 firmly places PEG-12 Cetostearyl Ether in the category of water-soluble
(hydrophilic) surfactants, making it an excellent choice for creating stable oil-in-water
emulsions.[1][3] Such emulsions are common in pharmaceutical and cosmetic formulations like
creams, lotions, and other topical drug delivery systems.[6][7]

The Role of PEG-12 Cetostearyl Ether in
Formulations

As a high HLB emulsifier, PEG-12 Cetostearyl Ether is instrumental in dispersing oil droplets
within a continuous aqueous phase.[1] This action prevents the coalescence of the oil droplets
and subsequent phase separation, ensuring the homogeneity and stability of the final product.
[2] In pharmaceutical formulations, this stability is critical for ensuring a consistent dosage and
bioavailability of the active pharmaceutical ingredient (API).[8] Furthermore, its function as a
wetting agent allows for better spreading of the formulation on the skin.[1]

Below is a diagram illustrating the logical relationship of PEG-12 Cetostearyl Ether's function as
an emulsifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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